5,6,7,8-Tetrahydronaphthalen-1-ylhydrazine hydrochloride

• IUPAC Name: 5,6,7,8-tetrahydronaphthalen-1-ylhydrazine;hydrochloride
• InChI: InChI=1S/C10H14N2.ClH/c11-12-10-7-3-5-8-4-1-2-6-9(8)10;/h3,5,7,12H,1-2,4,6,11H2;1H
• InChI Key: XPZHYILSEXNCRD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2NN.Cl
• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol

Description

5,6,7,8-Tetrahydronaphthalen-1-ylhydrazine hydrochloride is a chemical compound with the CAS Number: 54903-88-7. It has a molecular weight of 198.7. The IUPAC name for this compound is 1-(5,6,7,8-tetrahydro-1-naphthalenyl)hydrazine hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H14N2.ClH/c11-12-10-7-3-5-8-4-1-2-6-9(8)10;/h3,5,7,12H,1-2,4,6,11H2;1H. This code provides a specific description of the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder and has a melting point of 205-206 degrees.

Scientific Research Applications

Anti-inflammatory and Analgesic Activities

• Derivatives of 5,6,7,8-tetrahydronaphthalene, when combined with chalcone, pyridine, pyrazole, and isoxazole, have shown promising results in anti-inflammatory and analgesic activities. These derivatives induced significant central and peripheral analgesia, showing higher activity than standard drugs like ibuprofen (Hamdy & Kamel, 2012).

Synthesis and Biological Evaluation

• Research has focused on synthesizing derivatives of 5,6,7,8-tetrahydronaphthalene for biological evaluation, particularly in the context of anti-bacterial activity (Kadhim, Alani, & Hussein, 2021).

Analgesic Activity of Triazoles and Triazolothiadiazines

• Triazoles and triazolothiadiazines synthesized from 5,6,7,8-tetrahydronaphthalen-2-yl have demonstrated notable analgesic activity, indicating potential for pain management applications (Turan-Zitouni, Kaplancıklı, Erol, & Kılıç, 1999).

Tumor Inhibitory and Antioxidant Activity

• Certain derivatives of 5,6,7,8-tetrahydronaphthalene have shown significant tumor inhibitory and antioxidant activities. They have been evaluated for their efficacy against liver cancer cells and found to be more potent than some reference drugs (Hamdy, Anwar, Abu-Zied, & Awad, 2013).

Eco-Friendly Synthesis Approaches

• Recent research has developed eco-friendly approaches for constructing derivatives of 5,6,7,8-tetrahydronaphthalene. These approaches align with green chemistry principles and have led to the synthesis of compounds with potential in drug development (Damera & Pagadala, 2023).

Anticancer Evaluation

• The synthesis of 5,6,7,8-tetrahydronaphthalen-2-yl derivatives and their reaction with various nucleophiles has been explored for potential anticancer applications (Gouhar & Raafat, 2015).

Cytotoxic Agents Against Human Cancer Cells

• Newly synthesized dihydronaphthalene derivatives, including those related to 5,6,7,8-tetrahydronaphthalene, have been identified as potent cytotoxic agents against MCF-7 human cancer cells, suggesting their potential as therapeutic agents (Ahmed et al., 2020).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the following hazard statements: H302-H312-H315-H319-H332-H335. These codes represent specific hazards associated with the compound and precautions that should be taken when handling it.